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Compound of Interest

Compound Name: GA3-AM

Cat. No.: B15602907

Application Notes and Protocols for GA3-AM

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gibberellic Acid Acetoxymethyl Ester (GA3-AM) is a cell-permeable analog of the plant
hormone Gibberellic Acid (GA3). The addition of the acetoxymethyl (AM) ester group allows the
molecule to readily cross the cell membrane. Once inside the cell, endogenous esterases
cleave the AM group, releasing the active GA3 molecule. GA3-AM is a key component of a
chemically induced dimerization (CID) system, which provides temporal and spatial control over
protein-protein interactions. This technology is invaluable for studying signal transduction,
protein function, and for the development of novel therapeutic strategies.

Physicochemical Properties and Solubility

GA3-AM is a white to off-white solid powder. For optimal use, it is crucial to understand its
solubility and stability.
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Property Value Citation(s)
Molecular Formula C22H260s [1112]
Molecular Weight 418.44 g/mol [1][2]

CAS Number 1373154-68-7 [1][2]
Appearance White to off-white solid [1]

Purity >90% [2]

Soluble in DMSO (up to 100
Solubility mM) and ethanol (up to 100 [2]

mM)

Storage (Powder)

Store at -20°C forup to 3

years.

[1]

Storage (Stock Solution)

Store at -20°C forup to 1
month or at -80°C for up to 6

months.

[1]

Preparation of GA3-AM Stock Solution

Materials:

GA3-AM powder

Vortex mixer

Protocol:

Sterile microcentrifuge tubes

Calibrated micropipettes

Anhydrous Dimethyl Sulfoxide (DMSO)

o Equilibrate: Allow the GA3-AM powder vial to equilibrate to room temperature before

opening to prevent condensation.
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e Weighing: Accurately weigh the desired amount of GA3-AM powder in a sterile
microcentrifuge tube.

» Dissolving: Add the appropriate volume of anhydrous DMSO to achieve the desired stock
solution concentration (e.g., 10 mM or 100 mM).

e Mixing: Vortex the solution thoroughly until the GA3-AM is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if precipitation occurs.[1]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]

Table: Stock Solution Preparation Examples

Desired Stock

. Mass of GA3-AM (for 1 mL) Volume of DMSO
Concentration

10 mM 4.18 mg 1mL
50 mM 20.92 mg 1mL
100 mM 41.84 mg 1mL

Determination of Working Concentration

The optimal working concentration of GA3-AM is application-dependent and should be
determined empirically for each experimental system.

As a Chemical Inducer of Dimerization (CID) in Mammalian Cells:

The GA3-AM CID system relies on the interaction between the gibberellin receptor GID1 and a
DELLA protein fragment (GAIl). In this system, GA3 (released from GA3-AM intracellularly) acts
as a molecular glue to induce the dimerization of GID1 and GAI fusion proteins.

» Typical Working Concentration Range: 1 uM to 100 puM.
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» Starting Concentration: A common starting concentration for cell-based assays is 10 pM.[2]

o Optimization: A dose-response curve should be generated to determine the optimal
concentration for the specific cell type and desired biological readout. Factors to consider
include the expression levels of the GID1 and GAI fusion proteins and the sensitivity of the
downstream assay.

In Plant Tissue Culture:

While GA3-AM is primarily used as a CID, its precursor, GA3, is a well-known plant growth
regulator. The typical working concentration of GA3 in plant tissue culture ranges from 0.01 to
5.0 mg/L. The optimal concentration is highly dependent on the plant species and the desired
effect (e.g., seed germination, shoot elongation).

Experimental Workflow: Preparing and Using GA3-
AM

The following diagram illustrates a typical workflow for preparing and using GA3-AM in a cell-
based experiment.

Click to download full resolution via product page

Caption: Experimental workflow for GA3-AM preparation and application.

Gibberellin Signaling Pathway
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The mechanism of action of GA3, the active form of GA3-AM, involves the GID1 receptor and
DELLA proteins. In the absence of GA3, DELLA proteins act as transcriptional repressors,
inhibiting plant growth. The binding of GA3 to its receptor GID1 triggers a conformational
change that promotes the interaction between GID1 and DELLA proteins. This interaction leads
to the ubiquitination and subsequent degradation of DELLA proteins by the 26S proteasome,
thereby de-repressing GA-responsive genes and promoting growth.
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Caption: Simplified Gibberellin (GA3) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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